Cas no 2229269-52-5 (4-(2-chloro-5-nitrophenyl)butanal)

• Product Name: 4-(2-chloro-5-nitrophenyl)butanal
• CAS No: 2229269-52-5
• MF: C₁₀H₁₀ClNO₃
• MW: 227.644301891327
• CID: 5970245
• PubChem ID: 165754351
• Update Time: 2025-06-09

4-(2-chloro-5-nitrophenyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloro-5-nitrophenyl)butanal
• 2229269-52-5
• EN300-1979958

• Inchi： 1S/C10H10ClNO3/c11-10-5-4-9(12(14)15)7-8(10)3-1-2-6-13/h4-7H,1-3H2
• InChI Key： JRLISTSRCVIAAE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CCCC=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 227.0349209g/mol
• Monoisotopic Mass: 227.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.9Ų

Additional information on 4-(2-chloro-5-nitrophenyl)butanal

Comprehensive Overview of 4-(2-chloro-5-nitrophenyl)butanal (CAS No. 2229269-52-5): Properties, Applications, and Industry Insights

4-(2-chloro-5-nitrophenyl)butanal (CAS No. 2229269-52-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This nitrophenyl derivative combines a chloro-substituted aromatic ring with an aliphatic butanal chain, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula, C₁₀H₁₀ClNO₃, reflects a balance of reactivity and stability, which is critical for applications in drug discovery and material science.

Recent trends in organic synthesis highlight the growing demand for halogenated nitroaromatics like 4-(2-chloro-5-nitrophenyl)butanal. Researchers are particularly interested in its role as a precursor for heterocyclic compounds, which are pivotal in developing antimicrobial agents and catalytic ligands. The compound’s electrophilic carbonyl group and electron-withdrawing nitro moiety facilitate nucleophilic addition reactions, enabling the construction of diverse molecular architectures. This aligns with the industry’s shift toward sustainable chemistry, where efficient intermediates reduce waste and energy consumption.

From an analytical perspective, CAS No. 2229269-52-5 exhibits distinct spectroscopic properties. Its IR spectrum typically shows strong absorption bands for the aldehyde carbonyl (~1720 cm^-1) and nitro group (~1530 cm^-1), while NMR studies reveal characteristic shifts for the aromatic protons (δ 7.5–8.5 ppm) and aliphatic chain (δ 2.0–3.0 ppm). These features are crucial for quality control in industrial-scale production, addressing the rising need for high-purity intermediates in GMP-compliant synthesis.

The compound’s relevance extends to green chemistry initiatives. Innovations in catalytic hydrogenation have enabled the selective reduction of its nitro group to an amine, a key step in producing biologically active molecules. This resonates with the broader focus on eco-friendly synthetic routes, a topic frequently searched in academic and industrial forums. Additionally, its potential in photocatalysis and OLED materials is being explored, tapping into the surge of interest in energy-efficient technologies.

Safety and handling of 4-(2-chloro-5-nitrophenyl)butanal adhere to standard protocols for nitroaromatic compounds. While not classified as hazardous under current regulations, proper storage in amber glass containers under inert atmosphere is recommended to prevent degradation. This aligns with laboratory safety trends emphasized in recent OSHA guidelines and REACH compliance discussions.

Market analyses indicate steady growth for CAS No. 2229269-52-5, driven by expanding R&D in small molecule therapeutics and crop protection chemicals. Suppliers increasingly highlight its availability in custom purity grades (98%–99.5%) to meet diverse project requirements. For researchers querying "nitrophenyl aldehyde applications" or "chloro-nitrophenyl synthesis," this compound represents a critical building block with documented utility in peer-reviewed journals like Journal of Medicinal Chemistry and Organic Process Research & Development.

In conclusion, 4-(2-chloro-5-nitrophenyl)butanal exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its adaptability across pharmaceutical intermediates, material science, and catalysis positions it as a compound of enduring relevance, mirroring the industry’s priorities of innovation and sustainability.